N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-naphthalen-1-yl-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C26H20ClN3OS/c1-17-12-13-22(27)25-24(17)29-26(32-25)30(16-20-10-4-5-14-28-20)23(31)15-19-9-6-8-18-7-2-3-11-21(18)19/h2-14H,15-16H2,1H3
• InChI Key: VAJWNQMQZIAYPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CC3=CC=CC=N3)C(=O)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H20ClN3OS
• Molecular Weight: 458.0 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C26H20ClN3OS and its molecular weight is 457.98. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Researchers have synthesized and evaluated derivatives of the compound for anticancer activities. For instance, derivatives have shown significant anticancer activity against breast cancer cell lines, suggesting their potential as chemotherapeutic agents. These compounds have been synthesized through various chemical reactions and tested in vitro for their efficacy against cancer cells, demonstrating promising results in inhibiting cell proliferation and inducing apoptosis in cancerous cells (Almeida et al., 2018).

Antihypertensive Applications

Another study explored the synthesis and reactions of related compounds for their potential as antihypertensive agents. These compounds were evaluated for their α-blocking activity and showed low toxicity, indicating their therapeutic potential in managing hypertension (B. F. Abdel-Wahab et al., 2008).